tert-Butyl 6-(hydroxymethyl)picolinate

• IUPAC Name: tert-butyl 6-(hydroxymethyl)pyridine-2-carboxylate
• InChI: InChI=1S/C11H15NO3/c1-11(2,3)15-10(14)9-6-4-5-8(7-13)12-9/h4-6,13H,7H2,1-3H3
• InChI Key: AKSYIQYJDJXCBX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)C1=CC=CC(=N1)CO
• Molecular Formula: C11H15NO3
• Molecular Weight: 209.24 g/mol

Description

Tert-Butyl 6-(hydroxymethyl)picolinate is a useful research compound. Its molecular formula is C11H15NO3 and its molecular weight is 209.24 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Phosphazene-Based Polymer Precursors : A study by Stewart and Harrup (1999) describes a new synthesis method for a phosphazene-based polymer precursor using tert-Butylhydroquinone and hexachlorocyclotriphosphazene. This method offers rapid completion and high yield, providing insights into the use of tert-butyl groups in polymer science (Stewart & Harrup, 1999).

• Coordination Chemistry in Lanthanide Complexes : Chu et al. (1999) synthesized ternary complexes of lanthanide with 3,5-di-tert-butyl-gamma-resorcylic acid and substituted pyridine-N-oxides. These complexes were characterized by various analytical methods, highlighting the role of tert-butyl groups in enhancing complex stability (Chu et al., 1999).

• Oxidation of Hydrocarbons : Kiani et al. (2000) explored the Gif-type oxidation of hydrocarbons using iron picolinate and tert-butyl hydroperoxide, revealing the generation of carbon- and oxygen-centered radicals. This study contributes to our understanding of the role of tert-butyl groups in oxidation reactions (Kiani et al., 2000).

• Amination of Deactivated Aniline and Aryl Halide Partners : Pompeo et al. (2014) described a novel catalyst, Pd-PEPPSI-IPentCl-o-picoline, capable of aminating profoundly deactivated coupling partners at room temperature using only carbonate base. This highlights the application in organic synthesis involving tert-butyl groups (Pompeo et al., 2014).

• Radiopharmaceutical Applications : Price et al. (2014) synthesized ligands using tert-butyl esters as protecting groups for picolinic acid moieties. These ligands show potential in radiopharmaceutical applications with Yttrium, indicating the importance of tert-butyl groups in medical applications (Price et al., 2014).

• Benzylic Oxidations with Tert-Butyl Hydroperoxide : Bonvin et al. (2005) conducted a study on the oxidation of alkyl and cycloalkyl arenes using tert-butyl hydroperoxide catalyzed by bismuth and picolinic acid, leading to the formation of benzylic ketones or substituted benzoic acids. This research demonstrates the utility of tert-butyl groups in oxidation reactions (Bonvin et al., 2005).

Synthesis routes and methods

Procedure details

To 3.0 g of t-butyl 6-acetoxymethylpyridine-2-carboxylate were added 330 mg of potassium carbonate, 20 mL of methanol and 20 mL of water, and the mixture was stirred at room temperature for 3 hours. The methanol was removed under reduced pressure, then the residue was extracted with chloroform. The organic layer was washed with brine, dried over anhydrous magnesium sulfate, and the solvent was removed. The residue was purified by chromatography on silica gel (chloroform-ethanol 50:1) to give t-butyl 6-hydroxymethylpyridine-2-carboxylate as a yellow powder.